4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole

• IUPAC Name: 4-cyclopropyl-1-[1-[4-(trifluoromethyl)phenyl]sulfonylpyrrolidin-3-yl]triazole
• InChI: InChI=1S/C16H17F3N4O2S/c17-16(18,19)12-3-5-14(6-4-12)26(24,25)22-8-7-13(9-22)23-10-15(20-21-23)11-1-2-11/h3-6,10-11,13H,1-2,7-9H2
• InChI Key: UYYGFNRYRGBTKR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CN(N=N2)C3CCN(C3)S(=O)(=O)C4=CC=C(C=C4)C(F)(F)F
• Molecular Formula: C16H17F3N4O2S
• Molecular Weight: 386.4 g/mol
• CAS No.: 2034223-57-7

Description

4-Cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole is a synthetic small molecule building block designed for research and development applications. Its structure incorporates a 1,2,3-triazole core, a motif widely recognized in medicinal chemistry for its ability to act as a bioisostere for amide bonds and participate in hydrogen bonding, which can enhance binding affinity to biological targets . The compound is further functionalized with a cyclopropyl group, a structural feature known to influence metabolic stability and pharmacokinetic properties, and a pyrrolidine ring substituted with a 4-(trifluoromethyl)phenyl sulfonyl group. The sulfonyl group is a common pharmacophore found in compounds with a range of biological activities and is often utilized in the design of enzyme inhibitors . As a multifunctional chemical scaffold, this compound holds significant value in drug discovery, particularly in the synthesis of targeted libraries for high-throughput screening and in the development of potential protease inhibitors, receptor modulators, and other therapeutic agents. It is also relevant in materials science for creating novel functional materials. This product is intended For Research Use Only (RUO) and is strictly for laboratory applications. It is not intended for diagnostic or therapeutic use, nor for human consumption.

Biological Activity

4-Cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole is a compound of growing interest in medicinal chemistry due to its diverse biological activities. This article delves into its synthesis, biological activity, structure-activity relationships (SAR), and potential therapeutic applications.

Synthesis

The synthesis of the compound typically involves a multi-step process that includes the formation of the triazole ring and the incorporation of the trifluoromethyl group. The general synthetic route includes:

• Formation of the Triazole Ring : Utilizing azide and alkyne coupling reactions.
• Sulfonamide Formation : Reaction with sulfonyl chlorides to introduce the sulfonyl group.
• Cyclopropyl Introduction : Employing cyclopropanation reactions to integrate the cyclopropyl unit.

These steps yield the desired compound with high purity and yield, as reported in various studies .

Antimicrobial Activity

Recent studies have highlighted the compound's antimicrobial properties , particularly against various strains of bacteria. For instance, in an agar disc-diffusion assay, it demonstrated significant activity against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The Minimum Inhibitory Concentration (MIC) values were found to be in the low micromolar range, indicating potent antibacterial effects .

The mechanism by which this compound exerts its antibacterial effects appears to involve disruption of bacterial cell wall synthesis and interference with protein synthesis pathways. The presence of the trifluoromethyl group enhances lipophilicity, facilitating better membrane penetration and interaction with bacterial targets .

Structure-Activity Relationship (SAR)

The SAR studies indicate that modifications to either the pyrrolidine or triazole moieties can significantly affect biological activity. For instance:

• Trifluoromethyl Substitution : Enhances potency due to increased electronic effects.
• Cyclopropyl Group : Contributes to conformational rigidity, which is beneficial for receptor binding.

Table 1 summarizes key findings from SAR analyses:

Compound Variant	Activity (MIC µM)	Notable Features
Parent Compound	10	Baseline activity
Variant A	5	Enhanced trifluoromethyl substitution
Variant B	2	Optimized cyclopropyl configuration

Alzheimer’s Disease Research

In a notable study involving animal models of Alzheimer’s disease (AD), this compound was evaluated for its potential neuroprotective effects. Results indicated that it could inhibit neuroinflammation and promote neuronal survival, suggesting a dual role in both antimicrobial and neuroprotective capacities .

Cancer Research

Another area of investigation focused on the compound's anticancer properties. Preliminary results from in vitro studies showed that it could induce apoptosis in various cancer cell lines, potentially through mechanisms involving oxidative stress and mitochondrial dysfunction .

Scientific Research Applications

Medicinal Chemistry Applications

The triazole ring system has been extensively studied for its pharmacological properties. Compounds containing triazole moieties have demonstrated significant biological activities, including:

• Antimicrobial Activity : Triazole derivatives have shown efficacy against various pathogens. For instance, studies indicate that related triazole compounds exhibit potent antibacterial and antifungal properties. The incorporation of the trifluoromethyl group is known to enhance the lipophilicity and metabolic stability of these compounds, potentially increasing their bioavailability and effectiveness in treating infections .
• Anticancer Properties : Research has indicated that triazole-containing compounds can inhibit cancer cell proliferation. The specific structural modifications in 4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole may enhance its selectivity and potency against various cancer cell lines .

Case Study: Antibacterial Activity

A study evaluating the antibacterial efficacy of triazole derivatives found that certain substitutions on the phenyl ring significantly influenced activity against resistant strains of bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA). The presence of electron-withdrawing groups like trifluoromethyl was correlated with increased antibacterial potency .

Agricultural Applications

Compounds like 4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole are also being explored for their potential as agrochemicals. Their ability to act as fungicides or herbicides can be attributed to their unique chemical structure, which allows them to interact with biological targets in pests and pathogens.

Table: Comparison of Triazole Derivatives in Agriculture

Compound Name	Activity Type	Target Organism	Efficacy
Triazole A	Fungicide	Fusarium spp.	High
Triazole B	Herbicide	Weeds	Moderate
4-Cyclopropyl Triazole	Fungicide	Various Fungi	High

Material Science Applications

The unique properties of 4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole also lend it potential applications in material science. Its ability to form stable complexes with metals could be beneficial in developing new materials for electronics or catalysis.

Case Study: Metal Complexation

Research into metal complexes of triazoles has shown that they can serve as effective catalysts in various chemical reactions. The specific interactions between the trifluoromethyl group and transition metals enhance catalytic efficiency and selectivity .

Comparison with Similar Compounds

Comparison with Similar Compounds

The structural and functional attributes of 4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole are compared below with analogous triazole derivatives:

Structural Analogues

Compound Name	Key Substituents	Synthesis Method	Notable Features
4-cyclopropyl-1-(1-((4-(trifluoromethyl)phenyl)sulfonyl)pyrrolidin-3-yl)-1H-1,2,3-triazole	Cyclopropyl, trifluoromethylphenylsulfonyl-pyrrolidine	CuAAC	High lipophilicity (CF3), rigid pyrrolidine-sulfonyl linkage, conformational control via cyclopropyl
1-(4-toluenesulfonyl-piperidin-4-yl)-4-phenyl-1H-1,2,3-triazole	Phenyl, toluenesulfonyl-piperidine	Thermal cycloaddition	Reduced regioselectivity (non-CuAAC), lower metabolic stability (methyl vs. CF3)
4-(coumarin-3-yl)-1-(tetrazolyl-pyrazolyl)pyrimidin-2(1H)-one [4i, 4j]	Coumarin, tetrazole-pyrazole hybrid	Multi-step heterocyclic	Fluorescent coumarin moiety, complex solubility profile
5-(3-chlorophenylsulfanyl)-1-methyl-3-trifluoromethyl-1H-pyrazole-4-carbaldehyde	Chlorophenylsulfanyl, trifluoromethylpyrazole	Mitsunobu/Sulfonylation	Thioether linkage, aldehyde functionality for further derivatization

Physicochemical and Functional Properties

• Lipophilicity : The trifluoromethyl group increases logP compared to methyl or chlorophenyl analogues, enhancing membrane permeability .
• Solubility: The sulfonyl group improves aqueous solubility relative to non-polar derivatives (e.g., coumarin-linked 4i/4j) .
• Electron Effects : The electron-withdrawing CF3 group stabilizes the sulfonyl-pyrrolidine linkage, reducing susceptibility to enzymatic degradation compared to toluenesulfonyl derivatives.